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Compound of Interest

Compound Name: 1,5-Dimethyl-4-nitroimidazole

Cat. No.: B1361398

Disclaimer: Publicly available scientific literature and technical data specifically for 1,5-
Dimethyl-4-nitroimidazole (CAS 7464-68-8) are limited. This guide provides a comprehensive
overview based on available information for this compound and closely related isomers,
particularly 1,2-dimethyl-4-nitroimidazole and other 4-nitroimidazole derivatives. The
methodologies and data presented for related compounds serve as a comparative reference
for researchers, scientists, and drug development professionals.

Introduction to 4-Nitroimidazoles

Nitroimidazoles are a class of heterocyclic compounds characterized by an imidazole ring
substituted with at least one nitro group. They are of significant interest in medicinal chemistry
due to their diverse biological activities. While 5-nitroimidazoles like metronidazole are well-
established antibacterial and antiprotozoal agents, 4-nitroimidazole derivatives have more
recently become the focus of research, leading to the development of drugs for treating
multidrug-resistant tuberculosis.[1] The biological activity of nitroimidazoles is generally
attributed to the reductive activation of the nitro group within target cells, leading to the
formation of cytotoxic radicals that can damage DNA and other macromolecules.[2]

This guide focuses on the core chemical entity of 1,5-Dimethyl-4-nitroimidazole, providing
available data and contextual information from related isomers to support further research and
development.

Physicochemical Properties
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Specific experimental data for 1,5-Dimethyl-4-nitroimidazole is not readily available in the
public domain. However, its basic properties can be identified. For comparative purposes, the
properties of the closely related isomer, 1,2-Dimethyl-4-nitro-1H-imidazole, are also presented.

1,5-Dimethyl-4- 1,2-Dimethyl-4-nitro-1H-
Property L L
nitroimidazole imidazole
CAS Number 7464-68-8[3][4][5] 13230-04-1[6]
Molecular Formula CsH7N302[3] CsH7N30O2[6]
Molecular Weight 141.13 g/mol [3] 141.13 g/mol [6]
Purity (Typical) 95%] 3] Not specified
MDL Number MFCD01721572[3][4] MFCD00139854[6]

Synthesis of Dimethyl-Nitroimidazole Isomers

While a specific, detailed experimental protocol for the synthesis of 1,5-Dimethyl-4-
nitroimidazole is not available in the reviewed literature, methods for the preparation of related
dimethyl-nitroimidazole isomers can provide valuable insights into potential synthetic routes.

General Synthesis Workflow

The synthesis of dimethyl-nitroimidazoles typically involves the methylation of a nitroimidazole
precursor. The regioselectivity of the methylation can be influenced by the starting material and
reaction conditions.
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General Synthesis Workflow for Dimethyl-Nitroimidazoles
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Caption: General synthesis workflow for dimethyl-nitroimidazoles.
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Experimental Protocol: Synthesis of 1,2-Dimethyl-5-
hitroimidazole

The following protocol for the synthesis of 1,2-dimethyl-5-nitroimidazole (Dimetridazole) is
adapted from a patented method and serves as a representative example for the methylation of
a nitroimidazole.[7]

Materials:

2-Methyl-4(5)-nitroimidazole

Dimethyl sulfate

Formic acid (85%)

Aqueous ammonia

Procedure:

A mixture of 2-methyl-4(5)-nitroimidazole and 85% formic acid is subjected to a vacuum of
200 mbar.

o The mixture is heated to 54°C, and the pressure is reduced to 15 mbar.

» Dimethyl sulfate is added over a period of two hours.

e The reaction mixture is maintained at this temperature for an additional 15 minutes.
o Excess formic acid is removed by distillation.

o The residue is dissolved in water and neutralized with aqueous ammonia to a pH of 1.6-1.8
to precipitate unreacted 2-methyl-4(5)-nitroimidazole, which is then filtered off.

o The filtrate is further neutralized with aqueous ammonia to a pH of 10 to precipitate the 1,2-
dimethyl-5-nitroimidazole product.[8]

e The product is then collected by filtration.
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Biological Activity and Mechanism of Action

While specific biological data for 1,5-Dimethyl-4-nitroimidazole is lacking, the broader class of
4-nitroimidazoles has demonstrated significant therapeutic potential, particularly as
antibacterial and anticancer agents.[1][9]

General Mechanism of Action

The biological activity of nitroimidazoles is predicated on the reductive activation of the nitro
group. This process is favored in the hypoxic environments characteristic of anaerobic bacteria

and solid tumors.
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General Mechanism of Action of Nitroimidazoles
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Caption: General mechanism of action of nitroimidazoles.

Potential Applications in Drug Development

Given the established activities of related 4-nitroimidazole compounds, 1,5-Dimethyl-4-
nitroimidazole could be a candidate for investigation in the following areas:
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» Antitubercular Agents: Delamanid and Pretomanid, both containing a 4-nitroimidazole core,
are effective against multidrug-resistant tuberculosis.[1]

e Anticancer Agents: The hypoxic environment of many solid tumors makes them potential
targets for nitroimidazole-based therapies.[9]

» Antiprotozoal and Antibacterial Agents: Although less common than 5-nitroimidazoles, some
4-nitroimidazole derivatives have shown activity against various microbes.

Conclusion

1,5-Dimethyl-4-nitroimidazole is a known chemical entity with limited specific data in the
public domain. However, by examining the synthesis, properties, and biological activities of
closely related 4-nitroimidazole isomers, researchers and drug development professionals can
infer potential characteristics and avenues for investigation. The information compiled in this
guide serves as a foundational resource to stimulate and support further research into the
therapeutic potential of this and other novel nitroimidazole compounds. Further experimental
studies are necessary to fully elucidate the chemical and biological profile of 1,5-Dimethyl-4-
nitroimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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